2-Bromo-1,3-difluoro-5-iodobenzene
Cat. No. B132709
Key on ui cas rn:
155906-10-8
M. Wt: 318.88 g/mol
InChI Key: WOLGNRYEQPISPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563714B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 4-bromo-3,5-difluoroiodobenzene (790 mg, 2.48 mmol) in dry Et2O (12 mL) was added to a n-BuLi (0.98 mL of a 2.5M solution in hexanes, 2.45 mmol) at −78° C. The reaction mixture was stirred at −78° C. for 2 h before solid CO2 was added. The reaction mixture was stirred at −78° C. for 10 min and then allowed to warm up to rt. The mixture was then diluted with EA and aq. 1N HCl was added. The layers separated and the org. layer dried over MgSO4, filtered, and the solvents were removed under reduced pressure to give the crude carboxylic acid as a pale yellow solid. The crude material (270 mg, 1.14 mmol) was dissolved in dry THF (6 mL) and treated with BH3.Me2S complex (1.0 M in THF, 2.3 mL, 2.30 mmol) at 0° C. The reaction mixture was then warmed to 50° C. and stirred at this temperature until completion of the reaction. The mixture was cooled to 0° C. and water was added followed by EA. The layers were separated and the aq. layer extracted with EA (3×). The combined org. extracts were washed with brine, dried over MgSO4, filtered and concentrated under reduced pressure. The crude residue was purified by FC (hept-EA 9:1 to 2:1) to give the title compound as a white solid. TLC:rf (1:1 EA-hept)=0.53.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
[Compound]
Name
crude material
Quantity
270 mg
Type
reactant
Reaction Step Seven
Name
Identifiers
|
REACTION_CXSMILES
|
N#N.[Br:3][C:4]1[C:9]([F:10])=[CH:8][C:7](I)=[CH:6][C:5]=1[F:12].[Li]CCCC.[C:18](=O)=[O:19].S(C)C>CCOCC.CC(=O)OCC.Cl.C1COCC1.O>[Br:3][C:4]1[C:9]([F:10])=[CH:8][C:7]([CH2:18][OH:19])=[CH:6][C:5]=1[F:12]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N#N
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Step Two
Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(OCC)=O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Five
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Name
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Quantity
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790 mg
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Type
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reactant
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Smiles
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BrC1=C(C=C(C=C1F)I)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Li]CCCC
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[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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CCOCC
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[Compound]
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Name
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hexanes
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Step Seven
[Compound]
|
Name
|
crude material
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Quantity
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270 mg
|
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Type
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reactant
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Smiles
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Eight
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Name
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Quantity
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2.3 mL
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Type
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reactant
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Smiles
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S(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
|
Type
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CUSTOM
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Details
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The reaction mixture was stirred at −78° C. for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
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was added
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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to warm up to rt
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The layers separated
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
layer dried over MgSO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents were removed under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give the crude carboxylic acid as a pale yellow solid
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
treated with BH3
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
at 0° C
|
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
The reaction mixture was then warmed to 50° C.
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred at this temperature until completion of the reaction
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was cooled to 0° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The layers were separated
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the aq. layer extracted with EA (3×)
|
WASH
|
Type
|
WASH
|
|
Details
|
extracts were washed with brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude residue was purified by FC (hept-EA 9:1 to 2:1)
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
